Cas no 1213543-64-6 ((3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANENITRILE)

• Product Name: (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANENITRILE
• CAS No: 1213543-64-6
• MF: C₉H₈BrClN₂
• MW: 259.530220031738
• CID: 5592881
• PubChem ID: 130664157
• Update Time: 2025-05-24

(3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-4-bromo-3-chloro-, (βS)-
• 1213543-64-6
• N15108

• Inchi： 1S/C9H8BrClN2/c10-7-2-1-6(5-8(7)11)9(13)3-4-12/h1-2,5,9H,3,13H2/t9-/m0/s1
• InChI Key： LLZLHQCNLYKNPA-VIFPVBQESA-N
• SMILES： C(#N)C[C@H](N)C1=CC=C(Br)C(Cl)=C1

Computed Properties

• Exact Mass: 257.95594g/mol
• Monoisotopic Mass: 257.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.575±0.06 g/cm3(Predicted)
• Boiling Point: 413.3±40.0 °C(Predicted)
• pka: 6.28±0.10(Predicted)

Additional information on (3S)-3-AMINO-3-(4-BROMO-3-CHLOROPHENYL)PROPANENITRILE

Compound CAS No. 1213543-64-6: (3S)-3-Amino-3-(4-Bromo-3-Chlorophenyl)Propanenitrile

The compound with CAS No. 1213543-64-6, known as (3S)-3-Amino-3-(4-Bromo-3-Chlorophenyl)Propanenitrile, is a structurally complex organic molecule with significant potential in various fields of research and application. This compound is characterized by its chiral center at the third carbon atom, which imparts stereochemical properties essential for its functionality. The molecule consists of a nitrile group attached to a propanamine backbone, which is further substituted with a bromo-chlorophenyl group at the para and meta positions, respectively.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging multi-step strategies that include nucleophilic substitutions, reductions, and stereo-selective reactions. The synthesis of (3S)-3-Amino-3-(4-Bromo-3-Chlorophenyl)Propanenitrile has been optimized to achieve high yields and enantiomeric excess, making it a valuable intermediate in the development of bioactive molecules. Its unique structure makes it a promising candidate for applications in drug discovery, particularly in the design of chiral catalysts and enantioselective reactions.

In terms of biological activity, studies have shown that (3S)-3-Amino-3-(4-Bromo-3-Chlorophenyl)Propanenitrile exhibits selective binding to certain protein targets, suggesting its potential as a lead compound in the development of novel therapeutic agents. Recent research has explored its role in modulating enzyme activity and its ability to inhibit key pathways involved in diseases such as cancer and neurodegenerative disorders.

The compound's electronic properties and stereochemistry also make it an interesting candidate for materials science applications. For instance, its ability to form self-assembled monolayers and its compatibility with various surface modification techniques have been explored in recent studies. These findings highlight its potential use in the development of advanced materials for sensors, coatings, and electronic devices.

Moreover, (3S)-3-Amino-3-(4-Bromo-3-Chlorophenyl)Propanenitrile has been utilized as a building block in the synthesis of more complex molecules, including macrocycles and supramolecular assemblies. Its versatility in forming hydrogen bonds and π-interactions has been exploited to create stimuli-responsive materials that can respond to external conditions such as temperature or pH changes.

In conclusion, (3S)-3-Amino-3-(4-Bromo-3-Chlorophenyl)Propanenitrile is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, stereochemical properties, and reactivity make it an invaluable tool for researchers in chemistry, biology, and materials science. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing both fundamental research and practical applications.